Cas no 2098073-51-7 (5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione)

• Product Name: 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• CAS No: 2098073-51-7
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 4775871
• Update Time: 2025-07-02

5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• 5-(3-aminopropanoyl)-4,6,7,7a-tetrahydro-3aH-pyrrolo[3,4-c]pyridine-1,3-dione
• 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

• Inchi： 1S/C10H15N3O3/c11-3-1-8(14)13-4-2-6-7(5-13)10(16)12-9(6)15/h6-7H,1-5,11H2,(H,12,15,16)
• InChI Key： BBDWIQXEESYRON-UHFFFAOYSA-N
• SMILES： O=C1C2CCN(C(CCN)=O)CC2C(N1)=O

Computed Properties

• Exact Mass: 225.11134135 g/mol
• Monoisotopic Mass: 225.11134135 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 92.5
• Molecular Weight: 225.24

Additional information on 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

Introduction to 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2098073-51-7)

The compound 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione, identified by its CAS number 2098073-51-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The presence of both an amine and a carboxylic acid moiety in its structure suggests versatile reactivity, making it a promising candidate for further exploration in drug discovery.

Structurally, the compound consists of a hexahydro-pyrrolopyridine core, which is a privileged scaffold in medicinal chemistry. This scaffold is known for its ability to interact with biological targets such as enzymes and receptors, often leading to the development of bioactive molecules. The hexahydro-1H-pyrrolo[3,4-c]pyridine core provides a rigid yet flexible framework that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Additionally, the 3-Aminopropanoyl substituent introduces an amine group that can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecules that modulate neurological and cardiovascular functions. The 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione scaffold has shown promise in this context. For instance, derivatives of this compound have been investigated for their potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that the amine group can interact with amyloid-beta plaques and tau proteins, which are hallmark pathological features of these diseases.

Moreover, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. The hexahydro-pyrrolopyridine core enhances lipophilicity while maintaining solubility, which is crucial for CNS drug delivery. Recent advancements in computational chemistry have enabled the design of more effective derivatives by predicting binding affinities and metabolic stability using molecular docking and quantum mechanical calculations.

The 1,3(2H)-dione moiety in the compound's structure adds another layer of complexity and functionality. This group can undergo various chemical transformations, allowing for the synthesis of diverse analogs with tailored properties. For example, oxidation or reduction of this moiety can yield different functional groups that may enhance bioavailability or target specificity. Additionally, the dione group can participate in Michael additions or condensation reactions, providing pathways for further derivatization.

Current research is focusing on exploring the pharmacological potential of 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione and its derivatives. One area of interest is its role as a modulator of ion channels and receptors involved in cardiovascular function. Studies have shown that certain derivatives can influence potassium channels, which are critical for maintaining proper heart rhythm. By fine-tuning the structure of this compound, researchers aim to develop novel therapeutics that address conditions such as arrhythmias and hypertension.

Another promising application lies in its potential use as an antiviral agent. The unique scaffold of this compound allows it to mimic natural substrates or inhibitors of viral enzymes. Preliminary experiments have demonstrated inhibitory effects against certain viral proteases and polymerases. These findings are particularly relevant in light of emerging viral threats where rapid development of antiviral drugs is essential.

The synthesis of 5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyrrolopyridine core followed by functional group transformations to introduce the amine and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability.

In conclusion,5-(3-Aminopropanoyl)hexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS No. 2098073-51-7) represents a versatile pharmacophore with significant potential in drug discovery. Its unique structural features make it suitable for modulating various biological targets related to neurological disorders、cardiovascular diseases、and viral infections。Ongoing research continues to uncover new applications for this compound，making it a valuable asset in pharmaceutical development pipelines。